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Compound of Interest

Compound Name: Tetrabutylammonium cyanate

Cat. No.: B1599153 Get Quote

An In-depth Technical Guide on the Core Chemical Properties, Synthesis, and Reactivity of

Tetrabutylammonium Cyanate

Introduction
Tetrabutylammonium cyanate, a quaternary ammonium salt, is a versatile and valuable

reagent in modern organic chemistry. Its unique properties, particularly its solubility in organic

solvents and its role as a phase-transfer catalyst, make it an important tool in various synthetic

applications.[1] This technical guide provides a comprehensive overview of the chemical

properties, synthesis, and reactivity of tetrabutylammonium cyanate, with a focus on its

applications for researchers, scientists, and professionals in drug development.

Core Chemical and Physical Properties
Tetrabutylammonium cyanate is a white to off-white crystalline solid.[2] It is known to be

hygroscopic and should be stored under anhydrous conditions to prevent decomposition.[3]

The core physicochemical properties are summarized in the table below.
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Property Value Reference

CAS Number 39139-87-2 [2]

Molecular Formula C₁₇H₃₆N₂O [2]

Molecular Weight 284.48 g/mol [2]

Appearance
Crystals, colorless or almost

white powder
[2]

Melting Point 86-88 °C [2]

Storage Temperature 2-8°C [2]

Spectroscopic Data
Infrared (IR) Spectroscopy
The infrared spectrum of tetrabutylammonium cyanate is characterized by strong absorption

bands corresponding to the cyanate anion.

Wavenumber (cm⁻¹) Intensity Assignment

2155 Strong Asymmetric stretch of OCN⁻

2140 Strong Symmetric stretch of OCN⁻

Data obtained from KBr pellet.

Nuclear Magnetic Resonance (NMR) Spectroscopy
Specific experimental ¹H and ¹³C NMR spectra for tetrabutylammonium cyanate are not

readily available in public databases. However, the expected chemical shifts for the

tetrabutylammonium cation can be predicted based on data for analogous salts. The cyanate

carbon signal is expected to appear in the range of 120-130 ppm.

Expected ¹H NMR Chemical Shifts (in CDCl₃):

~3.2-3.4 ppm (triplet): -N⁺-CH₂-CH₂-CH₂-CH₃
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~1.5-1.7 ppm (multiplet): -N⁺-CH₂-CH₂-CH₂-CH₃

~1.3-1.5 ppm (multiplet): -N⁺-CH₂-CH₂-CH₂-CH₃

~0.9-1.0 ppm (triplet): -N⁺-CH₂-CH₂-CH₂-CH₃

Expected ¹³C NMR Chemical Shifts (in CDCl₃):

~58-60 ppm: -N⁺-CH₂-CH₂-CH₂-CH₃

~23-25 ppm: -N⁺-CH₂-CH₂-CH₂-CH₃

~19-21 ppm: -N⁺-CH₂-CH₂-CH₂-CH₃

~13-14 ppm: -N⁺-CH₂-CH₂-CH₂-CH₃

Solubility
While extensive quantitative solubility data for tetrabutylammonium cyanate is not available,

its chemical behavior and applications indicate good solubility in a range of polar organic

solvents. As a quaternary ammonium salt, it is designed to be soluble in non-polar

environments, facilitating its use as a phase-transfer catalyst.[1]

Solvent Qualitative Solubility

Acetonitrile Soluble

Dichloromethane Soluble

Methanol Soluble

Water Slightly Soluble

Diethyl Ether Sparingly Soluble

Toluene Sparingly Soluble

Synthesis and Experimental Protocols
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Synthesis of Tetrabutylammonium Cyanate via Ion
Exchange
Tetrabutylammonium cyanate can be synthesized from tetrabutylammonium bromide through

an ion-exchange reaction. The following protocol is adapted from a general method for the

synthesis of tetraalkylammonium salts.

Materials:

Tetrabutylammonium bromide

Potassium cyanate

Strongly basic anion-exchange resin (e.g., Amberlite IRA-400)

Anhydrous methanol

50% aqueous methanol

Experimental Protocol:

Resin Preparation: Pack a chromatography column with the anion-exchange resin. Wash the

resin thoroughly with deionized water.

Resin Charging: Prepare a saturated solution of potassium cyanate in 50% aqueous

methanol. Pass this solution through the column to exchange the resident anions for cyanate

ions. Continue until the eluent tests negative for the original anion (e.g., bromide, if starting

from a fresh resin).

Resin Washing: Wash the column with anhydrous methanol to remove excess potassium

cyanate and water.

Ion Exchange: Dissolve tetrabutylammonium bromide in anhydrous methanol. Pass this

solution through the cyanate-charged resin column.

Elution: Elute the column with anhydrous methanol and collect the eluent containing

tetrabutylammonium cyanate.
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Isolation: Concentrate the eluent using a rotary evaporator to obtain a viscous solution. Dry

the product under high vacuum to yield solid tetrabutylammonium cyanate.

Synthesis of Tetrabutylammonium Cyanate

Resin Preparation

Ion Exchange

Product Isolation

Anion-Exchange Resin

Charge with KOCN Solution

Wash with Anhydrous Methanol

Cyanate-Charged Resin Column

Tetrabutylammonium Bromide in Methanol

Elution with Methanol

Rotary Evaporation

Vacuum Drying

Tetrabutylammonium Cyanate
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Click to download full resolution via product page

Workflow for the synthesis of tetrabutylammonium cyanate.

Reactivity and Applications
General Reactivity
The reactivity of tetrabutylammonium cyanate is dominated by the cyanate anion (OCN⁻),

which is an ambident nucleophile. This means it can react with electrophiles at either the

oxygen or the nitrogen atom, leading to the formation of cyanates (R-OCN) or isocyanates (R-

NCO), respectively.[3] The reaction pathway is often influenced by the nature of the

electrophile, solvent, and reaction conditions.

Synthesis of Isocyanates
A significant application of tetrabutylammonium cyanate is in the synthesis of isocyanates

from alcohols. This transformation is valuable in the preparation of carbamates, ureas, and

other nitrogen-containing compounds that are prevalent in pharmaceuticals.[4]

Experimental Protocol for Isocyanate Synthesis from a Primary Alcohol:

To a solution of a primary alcohol in anhydrous acetonitrile, add triphenylphosphine and 2,3-

dichloro-5,6-dicyanobenzoquinone (DDQ).

Stir the mixture at room temperature for a few minutes.

Add tetrabutylammonium cyanate to the reaction mixture.

Continue stirring at room temperature and monitor the reaction by TLC or GC.

Upon completion, the isocyanate can be isolated or used in situ for subsequent reactions.
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Proposed Mechanism for Isocyanate Synthesis

R-CH₂-OH Alcohol

R-CH₂-O-PPh₃⁺

DDQH⁻

Alkoxyphosphonium Salt

 + PPh₃ + DDQ

PPh₃ Triphenylphosphine DDQ

R-CH₂-NCO Isocyanate

 + OCN⁻ (SN2)

Ph₃P=O Triphenylphosphine OxideBu₄N⁺DDQH⁻

 + Bu₄N⁺

Bu₄N⁺OCN⁻ Tetrabutylammonium Cyanate

Click to download full resolution via product page

Proposed mechanism for isocyanate synthesis.

Applications in Drug Development
The isocyanate functionality is a precursor to carbamates, which are key structural motifs in

many approved drugs and prodrugs.[4] Carbamates are often used as bioisosteres for amide

bonds, offering improved metabolic stability and cell permeability.[4] The ability of

tetrabutylammonium cyanate to facilitate the synthesis of isocyanates under mild conditions

makes it a relevant tool in the development of novel therapeutic agents.

Safety and Handling
Tetrabutylammonium cyanate is classified as a skin and respiratory sensitizer.[2] It is crucial

to handle this compound with appropriate personal protective equipment, including gloves,

safety glasses, and a lab coat. All manipulations should be performed in a well-ventilated fume

hood. Due to its hygroscopic nature, it should be stored in a tightly sealed container in a cool,

dry place.

Conclusion
Tetrabutylammonium cyanate is a specialized reagent with significant utility in organic

synthesis. Its ability to act as a soluble source of the cyanate anion in organic media enables a
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range of transformations, most notably the synthesis of isocyanates. For researchers in drug

development, this provides a valuable pathway to carbamate-containing molecules with

potential therapeutic applications. Careful handling and anhydrous conditions are essential for

its successful and safe use in the laboratory.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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